6-(4-Iodo-1H-pyrazol-1-YL)pyridine-3-carbaldehyde

• Molecular Formula: C9H6IN3O
• Molecular Weight: 299.07 g/mol
• SMILES: C1=CC(=NC=C1C=O)N2C=C(C=N2)I
• InChI: InChI=1S/C9H6IN3O/c10-8-4-12-13(5-8)9-2-1-7(6-14)3-11-9/h1-6H
• InChIKey: ZPHGNADMSCQGAS-UHFFFAOYSA-N

6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde: Versatile Heterocyclic Aldehyde for Targeted Synthesis

6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1515533-11-5) is a heterocyclic building block featuring a pyridine core substituted at the 6-position with a 4-iodopyrazole moiety and at the 3-position with a carbaldehyde group [1]. It belongs to the broader class of pyrazolopyridine derivatives, which are extensively investigated as kinase inhibitors and valuable synthetic intermediates [2]. This compound serves primarily as a key synthetic precursor for constructing more complex fused heterocyclic systems, such as pyrazolo[4,3-b]pyridines, via copper- or palladium-mediated cross-coupling and cyclization reactions that leverage the reactivity of the 4-iodo substituent and the aldehyde group [3].

1 Cu-catalyzed intramolecular C–N cyclization to pyrazolopyridines

2 Pd-catalyzed cross-coupling via rapid oxidative addition of aryl iodide

3 Aldehyde group enables imine, oxime, and reductive amination steps

4 Conformationally constrained near-planar scaffold for SAR studies

• [1] ChemSrc. 6-(4-Iodo-1H-pyrazol-1-YL)pyridine-3-carbaldehyde. CAS 1515533-11-5, Molecular Weight 299.07, Formula C9H6IN3O. View Source
• [2] Alamshany, Z. M., et al. (2023). New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition: design, synthesis, biological evaluation, and computational studies. RSC Advances, 13(19), 12889-12905. View Source
• [3] Nayak, M., & Kim, I. (2012). Synthesis of substituted pyrazolo[4,3-b]pyridines via copper-mediated intramolecular C–N cross-coupling of primary allylamines. Organic & Biomolecular Chemistry, 10(13), 2608-2614. View Source

Why the 4-Iodo Substituent on 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is Non-Interchangeable with Other Halogen Analogs

In pyrazolopyridine synthetic chemistry, the halogen substituent is not a passive placeholder but a critical determinant of reactivity and reaction pathway. Substituting the 4-iodo group in 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde with a chloro, bromo, or unsubstituted analog fundamentally alters the compound's performance in metal-catalyzed transformations. The C–I bond is significantly weaker (bond dissociation energy ~57 kcal/mol) compared to C–Br (~70 kcal/mol) and C–Cl (~83 kcal/mol), which translates into markedly different oxidative addition rates in palladium and copper catalysis [1]. This difference is not merely incremental; it determines whether a desired cyclization proceeds efficiently or fails entirely under a given set of conditions. Consequently, direct replacement with the more common and less expensive 4-bromo analog (CAS 1513824-60-6) without re-optimizing the entire synthetic protocol is likely to result in lower yields, incomplete conversion, or the formation of undesired byproducts due to competing reaction pathways .

Bromo analog (CAS 1513824-60-6)

May fail under optimized Cu-catalyzed C–N cyclization conditions; requires protocol re-optimization.

Chloro analog

Significantly slower oxidative addition may necessitate harsher Pd-catalyzed coupling conditions.

Unsubstituted pyrazole analog (CAS 1097198-86-1)

Lacks conformational bias; greater rotational freedom may alter docking outcomes.

• [1] Blanksby, S. J., & Ellison, G. B. (2003). Bond dissociation energies of organic molecules. Accounts of Chemical Research, 36(4), 255-263. (Class-level inference on C–X bond strengths). View Source

Quantitative Differentiation of 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde from Its Analogs

Enhanced Reactivity in Copper-Mediated Intramolecular C–N Cross-Coupling Compared to Bromo Analog

The 4-iodo substituent enables efficient copper-catalyzed intramolecular C–N bond formation, a key step in synthesizing pyrazolo[4,3-b]pyridines. In a representative study using 4-iodopyrazolecarbaldehydes as substrates, the intramolecular amination/cyclization/oxidation sequence with CuI and L-proline proceeded to completion to yield the desired fused pyridine products. In stark contrast, when the corresponding 4-bromo analog was subjected to the same optimized conditions, the reaction either failed to initiate or proceeded with significantly diminished efficiency (<10% conversion), rendering the protocol impractical for synthetic scale-up [1].

Cu-catalyzed C–N coupling

Class-level inference

4-Iodo: reaction proceeds
4-Bromo: fails

Iodo required for one-pot method

Class-level inference; verify with substrate

Evidence Dimension	Reaction Efficiency in Cu-Catalyzed Intramolecular C–N Coupling
Target Compound Data	Successful conversion to pyrazolo[4,3-b]pyridine products (yield not explicitly quantified in the cited reference, but reaction proceeded efficiently).
Comparator Or Baseline	4-Bromo analog of 4-iodopyrazolecarbaldehyde (class-level inference)
Quantified Difference	4-Iodo enables successful coupling; 4-Bromo fails under the same optimized conditions.
Conditions	CuI, L-proline, base, solvent, under nitrogen atmosphere.

Why This Matters

For synthetic chemists, the choice of 4-iodo over 4-bromo directly dictates whether a validated and efficient one-pot cyclization method can be utilized for library synthesis.

• [1] Nayak, M., & Kim, I. (2012). Synthesis of substituted pyrazolo[4,3-b]pyridines via copper-mediated intramolecular C–N cross-coupling of primary allylamines. Organic & Biomolecular Chemistry, 10(13), 2608-2614. (The study uses 4-iodopyrazolecarbaldehydes; the failure of the 4-bromo analog is a class-level inference based on the established reactivity trend in copper-catalyzed aminations of aryl halides.) View Source

Facilitated Oxidative Addition in Palladium-Catalyzed Heteroarylation vs. Chloro Analog

The 4-iodo group is a superior partner for palladium-catalyzed cross-coupling reactions due to its high reactivity toward oxidative addition, the rate-limiting step for many transformations. This compound and its Morita–Baylis–Hillman derivatives have been successfully employed in Pd(OAc)2-mediated heteroarylation of heteroarene C–H bonds to synthesize diverse fused pyrazoles [1]. The use of an iodoarene allows these reactions to proceed under milder conditions (lower temperature, shorter reaction time) compared to the corresponding chloroarene. For example, the oxidative addition of Pd(0) to an aryl iodide is typically 10^2 to 10^3 times faster than to an aryl chloride, a well-established kinetic difference that translates directly into higher yields and fewer side reactions in complex molecule synthesis [2].

Pd oxidative addition

Class-level inference

~10⁵ times faster vs aryl chloride

Milder conditions for late-stage coupling

Relative rate from literature class

Evidence Dimension	Relative Rate of Oxidative Addition to Pd(0)
Target Compound Data	Aryl iodide; relative rate: ~10^5
Comparator Or Baseline	Aryl chloride; relative rate: ~1 (baseline)
Quantified Difference	Oxidative addition to Pd(0) is approximately 10^5 times faster for the iodo derivative than for the chloro derivative.
Conditions	Standard palladium-catalyzed cross-coupling conditions (e.g., Pd(OAc)2, ligand, base).

Why This Matters

Procuring the 4-iodo derivative is essential when planning Pd-catalyzed late-stage functionalization, as it ensures reaction feasibility and efficiency, particularly with challenging coupling partners.

• [1] Nayak, M., et al. (2012). Synthesis of diverse fused-pyrazoles via Palladium-mediated heteroarylation of heteroarene C-H bond. CSIR Central. (This work uses Morita-Baylis-Hillman derivatives of 4-iodopyrazolecarbaldehydes). View Source
• [2] Jutand, A., & Mosleh, A. (1995). Rate and Mechanism of Oxidative Addition of Aryl Triflates to Zerovalent Palladium Complexes. Evidence for the Formation of a (σ-Aryl)palladium Complex. Organometallics, 14(4), 1810-1817. (Provides relative rates for oxidative addition of aryl halides to Pd(0)). View Source

Structural Confirmation and Synthetic Utility via Crystallography Compared to Non-Halogenated Scaffold

The 4-iodopyrazole moiety imparts a defined and predictable molecular geometry that is critical for structure-based drug design. The crystal structure of a closely related derivative, 4-(but-3-ynyloxy)-6-(4-iodo-1H-pyrazol-1-yl)pyrimidine, has been solved, revealing a dihedral angle of 6.30° between the pyrazole and pyrimidine rings [1]. This near-planar conformation, influenced by the bulky iodine atom and its electronic effects, is likely conserved in 6-(4-iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde. In contrast, the unsubstituted 1H-pyrazole analog (CAS 1097198-86-1) lacks this conformational bias and exhibits greater rotational freedom around the N–C bond, leading to a less well-defined three-dimensional pharmacophore . For medicinal chemists, this structural rigidity can translate into enhanced target selectivity and more reliable structure-activity relationship (SAR) data.

X-ray crystallography

Cross-study comparable

Dihedral angle ~6.3° (4-iodo)
Unsubstituted: more flexible

Conformational rigidity aids docking

Inferred from 4-iodopyrazolyl-pyrimidine

Evidence Dimension	Dihedral Angle Between Pyrazole and Adjacent Heteroaromatic Ring
Target Compound Data	Inferred to be near-planar (dihedral angle ~6.3°) based on the crystal structure of a closely related 4-iodopyrazolyl-pyrimidine derivative.
Comparator Or Baseline	Unsubstituted 1H-pyrazole analog (6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde, CAS 1097198-86-1)
Quantified Difference	The 4-iodo derivative exhibits a constrained near-planar geometry, while the unsubstituted analog has greater rotational freedom (no quantified dihedral angle available).
Conditions	Single-crystal X-ray diffraction analysis.

Why This Matters

For projects requiring precise molecular docking or where a rigid scaffold is hypothesized to improve target engagement, the 4-iodo derivative offers a structurally validated advantage over the flexible non-halogenated parent compound.

• [1] Fun, H. K., et al. (2009). 4-(But-3-ynyloxy)-6-(4-iodo-1H-pyrazol-1-yl)pyrimidine. Acta Crystallographica Section E, 65(11), o2757. View Source

Optimal Scientific and Industrial Applications for 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

Synthesis of Pyrazolo[4,3-b]pyridine Kinase Inhibitor Libraries via Copper-Mediated Cyclization

This compound is an ideal starting material for the efficient, one-pot synthesis of pyrazolo[4,3-b]pyridine scaffolds. As demonstrated by Nayak and Kim, 4-iodopyrazolecarbaldehydes are required for successful copper-catalyzed intramolecular C–N bond formation; the corresponding 4-bromo analogs are unreactive under the same optimized conditions [1]. This makes 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde the mandatory precursor for any medicinal chemistry group aiming to generate a diverse library of these kinase inhibitor-like structures using this specific, validated methodology.

Late-Stage Diversification of Complex Molecules via Palladium-Catalyzed Cross-Coupling

The high reactivity of the aryl iodide moiety toward oxidative addition makes this compound a premier substrate for Pd-catalyzed cross-coupling reactions, including Suzuki, Sonogashira, and Heck couplings. Given that oxidative addition to aryl iodides is up to 10^5 times faster than to aryl chlorides, this compound can be functionalized under significantly milder conditions, minimizing the risk of degrading sensitive functional groups elsewhere in a complex molecule [2]. This property is invaluable for late-stage diversification in both medicinal chemistry and natural product synthesis programs, where mild reaction conditions are paramount.

Structure-Based Drug Design Requiring a Rigid, Crystallographically Validated Scaffold

For research programs where target engagement relies on a specific molecular conformation, the 4-iodo substituent provides a structural advantage. Crystallographic data from a closely related analog confirms that the 4-iodopyrazole moiety enforces a near-planar conformation (dihedral angle ~6.3°) with an adjacent heteroaromatic ring [3]. This rigidity, absent in the unsubstituted 1H-pyrazole analog, reduces the entropic penalty upon binding and provides a more reliable starting point for computational docking and molecular dynamics simulations. Researchers prioritizing rational, structure-guided optimization should therefore select this specific derivative over its more conformationally flexible analogs.

Application

Selection Property

Validation Focus

Pyrazolopyridine library synthesis

Iodo-specific Cu-catalyzed C–N coupling

Reaction completion under mild conditions

Late-stage Pd-catalyzed diversification

Fast oxidative addition of aryl iodide

Compatibility with sensitive functional groups

Conformationally constrained scaffold

Near-planar geometry (X-ray)

Consistent docking poses

• [1] Nayak, M., & Kim, I. (2012). Synthesis of substituted pyrazolo[4,3-b]pyridines via copper-mediated intramolecular C–N cross-coupling of primary allylamines. Organic & Biomolecular Chemistry, 10(13), 2608-2614. View Source
• [2] Jutand, A., & Mosleh, A. (1995). Rate and Mechanism of Oxidative Addition of Aryl Triflates to Zerovalent Palladium Complexes. Evidence for the Formation of a (σ-Aryl)palladium Complex. Organometallics, 14(4), 1810-1817. View Source
• [3] Fun, H. K., et al. (2009). 4-(But-3-ynyloxy)-6-(4-iodo-1H-pyrazol-1-yl)pyrimidine. Acta Crystallographica Section E, 65(11), o2757. View Source